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regelin D regelin D
Brand Name: Vulcanchem
CAS No.: 121880-07-7
VCID: VC0056200
InChI: InChI=1S/C31H48O4/c1-26(2)21-11-14-31(7)22(29(21,5)13-12-23(26)32)10-9-19-20-17-27(3,25(34)35-8)18-24(33)28(20,4)15-16-30(19,31)6/h9,20-22,24,33H,10-18H2,1-8H3/t20-,21?,22-,24+,27-,28-,29+,30-,31-/m1/s1
SMILES: CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)OC)C)C)C)C
Molecular Formula: C31H48O4
Molecular Weight: 484.7 g/mol

regelin D

CAS No.: 121880-07-7

Main Products

VCID: VC0056200

Molecular Formula: C31H48O4

Molecular Weight: 484.7 g/mol

regelin D - 121880-07-7

CAS No. 121880-07-7
Product Name regelin D
Molecular Formula C31H48O4
Molecular Weight 484.7 g/mol
IUPAC Name methyl (2R,4S,4aR,6aR,6aS,6bR,12aR,14bR)-4-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-2-carboxylate
Standard InChI InChI=1S/C31H48O4/c1-26(2)21-11-14-31(7)22(29(21,5)13-12-23(26)32)10-9-19-20-17-27(3,25(34)35-8)18-24(33)28(20,4)15-16-30(19,31)6/h9,20-22,24,33H,10-18H2,1-8H3/t20-,21?,22-,24+,27-,28-,29+,30-,31-/m1/s1
Standard InChIKey GSCDCVRGFONNJZ-RSWZQJPJSA-N
Isomeric SMILES C[C@]12CCC(=O)C(C1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@@H]4C[C@@](C[C@@H]5O)(C)C(=O)OC)C)C)C)(C)C
SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)OC)C)C)C)C
Canonical SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CC=C4C3(CCC5(C4CC(CC5O)(C)C(=O)OC)C)C)C)C
Synonyms methyl 3-oxo-22-hydroxyolean-12-ene-29-oate
regelin D
PubChem Compound 129520
Last Modified Nov 11 2021
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